Benzyl(ethyl)dimethylammonium Bis(trifluoromethanesulfonyl)imide
Overview
Description
Benzyl(ethyl)dimethylammonium Bis(trifluoromethanesulfonyl)imide is a chemical compound with the molecular formula C13H18F6N2O4S2 and a molecular weight of 444.41 . It appears as a clear colorless liquid .
Molecular Structure Analysis
The molecular structure of Benzyl(ethyl)dimethylammonium Bis(trifluoromethanesulfonyl)imide is represented by the formula C13H18F6N2O4S2 .Physical And Chemical Properties Analysis
Benzyl(ethyl)dimethylammonium Bis(trifluoromethanesulfonyl)imide has a density of 1.43 g/mL and a refractive index of 1.46 . It is hygroscopic, meaning it absorbs moisture from the air .Scientific Research Applications
Ionic Liquid Synthesis
Benzyl(ethyl)dimethylammonium bis(trifluoromethanesulfonyl)imide is closely related to other ionic liquids, such as tetrabutylammonium bis(trifluoromethanesulfonyl)imide. This class of compounds can be synthesized via a sustainable, one-pot process, demonstrating their utility in the field of green chemistry (Mena & Guirado, 2020).
Electrolytes in Lithium-Ion Batteries
Ionic liquids including bis(trifluoromethanesulfonyl)imide derivatives have been investigated as electrolytes in lithium-ion batteries. They offer higher thermal stability and could provide safer alternatives to conventional electrolytes (Abouimrane, Ding, & Davidson, 2009).
Solvent Extraction
Compounds like benzyl(ethyl)dimethylammonium bis(trifluoromethanesulfonyl)imide are useful in the separation of aromatic hydrocarbons from alkanes, demonstrating significant potential in industrial solvent extraction processes (Domańska, Pobudkowska, & Królikowski, 2007).
Molten Salt Electrolytes
As part of a group of novel salts, this compound's derivatives show reduced melting points and are sometimes molten at room temperature, making them suitable as high conductivity molten salts and ionic liquids (McFarlane et al., 2000).
Co-Solvents in Batteries
These compounds are also explored as co-solvents in battery systems. For instance, their derivatives can be used as co-solvents in Li-ion batteries, providing better conductivity and improved battery performance (Kim, Cho, & Shin, 2013).
Thermal and Physical Properties
Research on bis(trifluoromethanesulfonyl)imide-based ionic liquids includes studying their density, surface tension, and thermal properties, contributing to a better understanding of their physicochemical characteristics (Wu et al., 2012).
Advanced Electrolytes in Batteries
The compound's derivatives have been characterized for use in high-performance lithium-ion batteries, displaying remarkable efficiency and stability, thereby enhancing battery life and performance (Elia et al., 2016).
Safety and Hazards
properties
IUPAC Name |
benzyl-ethyl-dimethylazanium;bis(trifluoromethylsulfonyl)azanide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N.C2F6NO4S2/c1-4-12(2,3)10-11-8-6-5-7-9-11;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h5-9H,4,10H2,1-3H3;/q+1;-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IGABCHQKFATAOI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC[N+](C)(C)CC1=CC=CC=C1.C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18F6N2O4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1186103-43-4 |
Source
|
| Record name | Benzyl(ethyl)dimethylammonium Bis(trifluoromethanesulfonyl)imide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-(Aminomethyl)-6-oxaspiro[3.4]octan-5-one hydrochloride](/img/structure/B1382885.png)
![(1R)-1-[3-(benzyloxy)phenyl]ethan-1-amine hydrochloride](/img/structure/B1382887.png)
![(R)-N-[4-(1-Amino-ethyl)-phenyl]-acetamide hydrochloride](/img/structure/B1382888.png)
![tert-Butyl [4-(2-amino-ethyl)-phenyl]-acetate hydrochloride](/img/structure/B1382894.png)
